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Compound of Interest

Compound Name:
4-(Pyrrolidin-1-ylmethyl)piperidine

dihydrochloride

Cat. No.: B1290479 Get Quote

An In-depth Technical Guide to 4-(Pyrrolidin-1-
ylmethyl)piperidine Dihydrochloride
This technical guide provides a comprehensive overview of the chemical structure, analysis,

and potential biological significance of 4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride,

a heterocyclic amine of interest to researchers and drug development professionals. Due to the

limited availability of direct experimental data for this specific salt, this document combines

information from commercial suppliers, data on the free base, and analysis of structurally

related compounds to offer a thorough profile.

Chemical Structure and Properties
4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride is the hydrochloride salt of the parent

compound, 4-(Pyrrolidin-1-ylmethyl)piperidine. The dihydrochloride form indicates that both

basic nitrogen atoms, one in the piperidine ring and one in the pyrrolidine ring, are protonated.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 683772-11-4 [1]

Molecular Formula C₁₀H₂₂Cl₂N₂ [1]

Molecular Weight 241.20 g/mol [1]

IUPAC Name

4-(pyrrolidin-1-

ylmethyl)piperidine;dihydrochlo

ride

Inferred

SMILES
C1CCN(CC2CCNCC2)CC1.Cl.

Cl
[1]

InChI

1S/C10H20N2.2ClH/c1-2-8-

12(7-1)9-10-3-5-11-6-4-

10;;/h10-11H,1-9H2;2*1H

[1][2]

Physical Form Solid [1]

Chemical Structure Diagram:
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Step 1: Reductive Amination

Step 2: Salt Formation

Piperidine-4-carbaldehyde Intermediate Imine/Enamine

Pyrrolidine

4-(Pyrrolidin-1-ylmethyl)piperidine (Free Base)

Reducing Agent (e.g., NaBH(OAc)₃)

4-(Pyrrolidin-1-ylmethyl)piperidine (Free Base)

4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride

Hydrochloric Acid (HCl)

4-(Pyrrolidin-1-ylmethyl)piperidine
dihydrochloride

Piperidine Scaffold Pyrrolidine Scaffold

Potential Biological Activities
(based on scaffolds)

Analgesic Anti-inflammatory CNS Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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